Cas no 939972-79-9 (Circinasine E)

• Product Name: Circinasine E
• CAS No: 939972-79-9
• MF: C₂₃H₃₇NO₆
• MW: 423.542987585068
• CID: 6768778
• Update Time: 2024-03-03

Circinasine E Chemical and Physical Properties

Names and Identifiers

• Circinasine E

• Inchi： 1S/C23H37NO6/c1-4-24-10-20(11-29-2)6-5-16(30-3)23-13-7-12-15(25)9-21(27,17(13)18(12)26)14(19(23)24)8-22(20,23)28/h12-19,25-28H,4-11H2,1-3H3/t12-,13-,14-,15+,16-,17-,18+,19+,20-,21+,22-,23+/m1/s1
• InChI Key： WKVPADUOIFTUAV-IBIBUSGKSA-N
• SMILES： [C@H]12[C@]3(O)[C@@H]4[C@@H](C[C@@H]([C@@H]4O)[C@@H](O)C3)[C@@]34[C@H]1N(CC)C[C@](CC[C@H]3OC)(COC)[C@]4(O)C2

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• XLogP3: -0.654

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids